ethyl 2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate

• IUPAC Name: ethyl 2-[1-(4-methylphenyl)-5-phenylimidazol-2-yl]sulfanylacetate
• InChI: InChI=1S/C20H20N2O2S/c1-3-24-19(23)14-25-20-21-13-18(16-7-5-4-6-8-16)22(20)17-11-9-15(2)10-12-17/h4-13H,3,14H2,1-2H3
• InChI Key: FUWZJDLIZBGYBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC=C(N1C2=CC=C(C=C2)C)C3=CC=CC=C3
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the imidazole ring, followed by the introduction of the phenyl and p-tolyl groups. The thioacetate group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the planar imidazole ring, with the phenyl and p-tolyl groups likely contributing to the overall aromaticity of the molecule. The presence of the thioacetate group could introduce some steric hindrance, potentially affecting the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazole ring, as well as the phenyl and p-tolyl groups. The thioacetate group could also play a role in the compound’s reactivity, potentially acting as a leaving group in certain reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the imidazole ring and the aromatic phenyl and p-tolyl groups could contribute to the compound’s stability, while the thioacetate group could affect its polarity and solubility.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives have been investigated for their antimicrobial properties. Ethyl 2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate may exhibit antibacterial, antifungal, and antiviral effects. .

Anti-Inflammatory Potential

Thiazoles, including our compound of interest, have demonstrated anti-inflammatory activity. Researchers have explored their potential in managing inflammatory conditions. .

Antitumor and Cytotoxic Effects

Thiazole derivatives have shown promise as antitumor agents. Ethyl 2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate might possess cytotoxic properties, making it relevant for cancer research. .

Neuroprotective Properties

Certain thiazoles exhibit neuroprotective effects. .

Antihypertensive Activity

Thiazole derivatives have been studied for their antihypertensive effects. .

Antiallergic Potential

Thiazoles have been investigated as antiallergic agents. .

Mechanism of Action

Target of Action

Compounds with an imidazole ring, like “ethyl 2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate”, are often involved in various biological activities . They can interact with different enzymes and receptors in the body, but the specific targets would depend on the exact structure and properties of the compound.

Mode of Action

The mode of action of “ethyl 2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate” would depend on its specific targets. Generally, compounds with an imidazole ring can bind to their targets and modulate their activity, leading to changes in cellular processes .

Biochemical Pathways

The affected pathways would depend on the specific targets of “ethyl 2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate”. Imidazole compounds can be involved in a wide range of biochemical pathways, from signal transduction to metabolism .